Cas no 2649022-83-1 (11-isocyanatoundecanoic acid)

• Product Name: 11-isocyanatoundecanoic acid
• CAS No: 2649022-83-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6353864
• PubChem ID: 19758599
• Update Time: 2024-03-01

11-isocyanatoundecanoic acid Chemical and Physical Properties

Names and Identifiers

• 11-isocyanatoundecanoic acid
• EN300-1458580
• 2649022-83-1
• SCHEMBL4530224

• Inchi： 1S/C12H21NO3/c14-11-13-10-8-6-4-2-1-3-5-7-9-12(15)16/h1-10H2,(H,15,16)
• InChI Key： IZLDOXGVCZEVIT-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCN=C=O)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids